Cas no 2228651-82-7 (2-(1-{imidazo1,2-apyridin-3-yl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{imidazo1,2-apyridin-3-yl}cyclobutyl)acetic acid
• CAS No: 2228651-82-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5999105
• PubChem ID: 165639918
• Update Time: 2025-05-20

2-(1-{imidazo1,2-apyridin-3-yl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{imidazo1,2-apyridin-3-yl}cyclobutyl)acetic acid
• EN300-1770589
• 2228651-82-7
• 2-(1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)acetic acid

• Inchi： 1S/C13H14N2O2/c16-12(17)8-13(5-3-6-13)10-9-14-11-4-1-2-7-15(10)11/h1-2,4,7,9H,3,5-6,8H2,(H,16,17)
• InChI Key： NLHODKVSKABTOW-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CN=C3C=CC=CN23)CCC1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(1-{imidazo1,2-apyridin-3-yl}cyclobutyl)acetic acid

Introduction to 2-(1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)acetic acid (CAS No. 2228651-82-7)

2-(1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)acetic acid, with the CAS number 2228651-82-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the imidazopyridine ring and the cyclobutyl moiety, contribute to its distinctive pharmacological properties.

The chemical structure of 2-(1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)acetic acid is characterized by a cyclobutyl ring attached to an imidazopyridine core, with an acetic acid group at the 2-position. This arrangement provides a rigid and conformationally constrained structure, which can enhance its binding affinity to specific biological targets. The imidazopyridine scaffold is a well-known privileged structure in medicinal chemistry, often found in compounds with potent and selective biological activities.

Recent studies have explored the potential therapeutic applications of 2-(1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)acetic acid. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. Research has shown that this compound can selectively interact with specific GPCRs, potentially offering new avenues for treating conditions such as neurological disorders, inflammation, and cancer.

In addition to its GPCR modulation properties, 2-(1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)acetic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This suggests that it may have potential as an anti-inflammatory agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)acetic acid have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, which are important considerations for developing it into a viable drug candidate.

To further evaluate the therapeutic potential of 2-(1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)acetic acid, several preclinical studies have been conducted in animal models. These studies have provided valuable insights into its efficacy and safety. For example, in a mouse model of neurodegeneration, treatment with this compound was found to reduce neuronal cell death and improve cognitive function. Similarly, in a rat model of inflammatory bowel disease, it significantly reduced inflammation and tissue damage.

The mechanism of action of 2-(1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)acetic acid is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate intracellular signaling cascades associated with inflammation and cell survival. Additionally, it may interact with specific protein targets involved in these pathways, leading to downstream effects on gene expression and cellular function.

In conclusion, 2-(1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)acetic acid (CAS No. 2228651-82-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.